Cas no 79743-73-0 (4-hydroxy-3-methoxy-5-nitroBenzonitrile)

• Product Name: 4-hydroxy-3-methoxy-5-nitroBenzonitrile
• CAS No: 79743-73-0
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 2118593
• PubChem ID: 77068356
• Update Time: 2025-05-25

4-hydroxy-3-methoxy-5-nitroBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-methoxy-5-nitroBenzonitrile
• Benzonitrile, 4-hydroxy-3-Methoxy-5-nitro-
• DB-075619
• CS-0377326
• STL432167
• 79743-73-0
• MFCD20486263
• SCHEMBL17744615
• AKOS016347786
• WS-01099
• E71862
• 4-Hydroxy-3-methoxy-5-nitro-Benzonitrile

• Inchi： 1S/C8H6N2O4/c1-14-7-3-5(4-9)2-6(8(7)11)10(12)13/h2-3,11H,1H3
• InChI Key： GGHLLYMATFMQFI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-hydroxy-3-methoxy-5-nitroBenzonitrile

Introduction to 4-hydroxy-3-methoxy-5-nitroBenzonitrile (CAS No. 79743-73-0)

4-hydroxy-3-methoxy-5-nitroBenzonitrile (CAS No. 79743-73-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This benzonitrile derivative, characterized by the presence of hydroxyl, methoxy, and nitro substituents, exhibits a rich chemical reactivity that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure, featuring a benzene ring substituted with a cyano group at the 1-position, a hydroxyl group at the 4-position, a methoxy group at the 3-position, and a nitro group at the 5-position, imparts distinct electronic and steric properties. These features contribute to its potential utility in the development of novel therapeutic agents. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to an amine or diazotization followed by coupling reactions, which are pivotal in drug synthesis.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 4-hydroxy-3-methoxy-5-nitroBenzonitrile as a scaffold for designing molecules with enhanced pharmacological activity. Studies have demonstrated that modifications around this core structure can lead to compounds with improved binding affinity and selectivity for biological targets. For instance, computational simulations have shown that small changes in the substitution pattern can significantly alter the compound’s interaction with enzymes and receptors, suggesting its potential as a lead compound in drug discovery programs.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-hydroxy-3-methoxy-5-nitroBenzonitrile due to its structural similarity to known bioactive molecules. Researchers have been investigating its role in developing treatments for neurological disorders, where precise modulation of molecular interactions is crucial. Preliminary studies indicate that derivatives of this compound may exhibit neuroprotective properties by interacting with specific neurotransmitter receptors or by modulating inflammatory pathways.

Moreover, the agrochemical sector has also shown interest in this compound as a potential precursor for novel pesticides or herbicides. The unique combination of functional groups in 4-hydroxy-3-methoxy-5-nitroBenzonitrile allows for diverse chemical modifications that can yield compounds with enhanced efficacy against plant pathogens while maintaining environmental safety. This dual applicability underscores the versatility of this benzonitrile derivative and highlights its industrial significance.

In terms of synthetic methodologies, 4-hydroxy-3-methoxy-5-nitroBenzonitrile can be synthesized through multi-step organic reactions involving nitration, methylation, hydroxylation, and cyanation processes. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also led to the development of more sustainable synthetic routes for this compound, emphasizing the use of environmentally benign solvents and catalytic systems.

The safety profile of 4-hydroxy-3-methoxy-5-nitroBenzonitrile is another critical aspect that has been extensively studied. While the compound itself is not classified as hazardous under standard laboratory conditions, proper handling procedures must be followed to mitigate any potential risks associated with its reactivity. Industrial-scale production requires adherence to stringent safety protocols to ensure worker safety and environmental protection.

Future research directions for 4-hydroxy-3-methoxy-5-nitroBenzonitrile include exploring its role in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches can accelerate the discovery of novel derivatives with optimized pharmacological properties. Additionally, investigating its behavior under various metabolic conditions will provide insights into its potential pharmacokinetic profile, which is essential for evaluating its suitability as a drug candidate.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has opened new avenues for leveraging compounds like 4-hydroxy-3-methoxy-5-nitroBenzonitrile. AI-driven virtual screening techniques can predict the biological activity of different derivatives efficiently, thereby reducing the time and cost associated with traditional experimental methods. This synergy between computational tools and experimental validation is poised to revolutionize how new drugs are developed.

In conclusion,4-hydroxy-3-methoxy-5-nitroBenzonitrile (CAS No. 79743-73-0) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology and medicinal chemistry.